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Introduction
Oxatomide is an anti-allergic agent with a dual mechanism of action: it is a potent histamine

H1 receptor antagonist and it inhibits the release of various inflammatory mediators from mast

cells and basophils.[1][2] Guinea pig models of allergic rhinitis are well-established and widely

used preclinical tools for evaluating the efficacy of novel anti-allergic therapies. These models

mimic key aspects of the human allergic response, including sneezing, nasal rubbing, and

increased vascular permeability. This document provides detailed protocols for inducing allergic

rhinitis in guinea pigs and administering oxatomide, along with data on its efficacy and a

visualization of its mechanism of action.

Data Presentation
The following tables summarize the quantitative effects of oxatomide in guinea pig allergy

models.

Table 1: Effect of Oral Oxatomide on Allergic Rhinitis Symptoms in Sensitized Guinea Pigs

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1677844?utm_src=pdf-interest
https://www.benchchem.com/product/b1677844?utm_src=pdf-body
https://zenodo.org/records/1258843/files/article.pdf
https://ouci.dntb.gov.ua/works/7PQ0a3x4/
https://www.benchchem.com/product/b1677844?utm_src=pdf-body
https://www.benchchem.com/product/b1677844?utm_src=pdf-body
https://www.benchchem.com/product/b1677844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Group Dose (mg/kg, p.o.)
Number of Sneezes
(mean ± SEM)

Nasal Rubbing
Frequency (mean ±
SEM)

Control (Vehicle) - 25.4 ± 3.1 18.5 ± 2.6

Oxatomide 1 15.2 ± 2.8 10.1 ± 1.9

Oxatomide 10 8.7 ± 1.9 5.4 ± 1.2

*p<0.05, **p<0.01 vs. Control. Data adapted from studies on ovalbumin-sensitized guinea pigs.

[3]

Table 2: Effect of Oxatomide on Nasal Vascular Permeability and Histamine Release in

Sensitized Guinea Pigs

Treatment Group Dose
Dye Leakage (µ
g/nasal cavity)

Histamine Release
(ng/mL)

Control (Vehicle) - 15.8 ± 1.5 12.3 ± 1.8

Oxatomide (p.o.) 10 mg/kg 9.2 ± 1.1* Not Reported

Oxatomide (p.o.) 30 mg/kg 6.5 ± 0.9** Not Reported

Oxatomide (nasal

spray)
0.025%

Significantly

Reduced[4]

Significantly

Reduced[4]

*p<0.05, **p<0.01 vs. Control. Data adapted from studies on ovalbumin-sensitized guinea pigs.

[3][4]

Table 3: In Vitro Inhibitory Effects of Oxatomide on Mediator Release
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Cell Type/Tissue Stimulus Mediator IC50 Value

Guinea Pig Peritoneal

Leukocytes
- 5-Lipoxygenase 17 µM[5]

Rat Peritoneal Mast

Cells
A23187

Prostaglandin D2

(PGD2)
4.2 µM[5]

Guinea Pig

Eosinophils

Phorbol Myristate

Acetate

Oxygen Radical

Generation
11.7 µmol/l[6]

Guinea Pig

Eosinophils

Calcium Ionophore A-

23187

Oxygen Radical

Generation
11.3 µmol/l[6]

Guinea Pig

Eosinophils

Calcium Ionophore A-

23187

Peptide-Leukotriene

Release
9.83 µmol/l[6]

Experimental Protocols
Protocol 1: Induction of Allergic Rhinitis in Guinea Pigs
using Ovalbumin
This protocol describes the systemic sensitization and subsequent nasal challenge of guinea

pigs with ovalbumin (OVA) to induce an allergic rhinitis response.[7]

Materials:

Male Dunkin-Hartley guinea pigs (300-350 g)

Ovalbumin (OVA), Grade V

Aluminum hydroxide (Al(OH)₃) gel

Sterile, pyrogen-free saline (0.9% NaCl)

Syringes and needles for intraperitoneal injection

Micropipette for nasal administration

Procedure:
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Sensitization:

On day 0, sensitize each guinea pig with an intraperitoneal (i.p.) injection of 1 mL of a

suspension containing 1 mg OVA and 100 mg Al(OH)₃ in saline.

Repeat the i.p. sensitization on day 7.

Allergen Challenge:

On day 14, lightly anesthetize the guinea pigs (e.g., with isoflurane).

Instill 50 µL of 1% OVA in saline into each nostril (total volume of 100 µL).

Assessment of Allergic Symptoms:

Immediately after the challenge, place the guinea pigs in individual observation chambers.

Count the number of sneezes and instances of nasal rubbing (scratching the nose with

forepaws) for a period of 30 minutes.

Protocol 2: Administration of Oxatomide
Oral Administration:

Prepare a suspension of oxatomide in a suitable vehicle (e.g., 0.5% carboxymethyl

cellulose).

Administer the desired dose of oxatomide (e.g., 1, 10, or 30 mg/kg) orally via gavage.[3]

Administer the drug 1-2 hours before the allergen challenge.

Intranasal Administration:

Prepare a solution of oxatomide in a saline-based vehicle suitable for nasal application

(e.g., 0.025% oxatomide nasal spray).[4]

Lightly anesthetize the guinea pigs.
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Administer a defined volume of the oxatomide solution into each nostril using a

micropipette.

Administer the drug 30-60 minutes before the allergen challenge.

Protocol 3: Measurement of Nasal Vascular Permeability
This protocol measures the leakage of dye from blood vessels into the nasal cavity as an

indicator of vascular permeability.

Materials:

Evans blue dye

Saline

Formamide

Spectrophotometer

Procedure:

One hour after the allergen challenge, administer Evans blue dye (20 mg/kg) intravenously.

Thirty minutes after the dye injection, euthanize the guinea pigs and perfuse the vascular

system with saline to remove residual blood.

Dissect the nasal tissue and incubate it in formamide at 60°C for 24 hours to extract the

Evans blue dye.

Measure the absorbance of the formamide extract at 620 nm.

Calculate the concentration of Evans blue in the nasal tissue using a standard curve.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for evaluating oxatomide in a guinea pig model of allergic

rhinitis.

Signaling Pathway of Oxatomide's Action on Mast Cells
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Caption: Oxatomide's inhibitory effect on IgE-mediated mast cell degranulation and mediator

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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